Cas no 1805558-25-1 (2-(3-Bromo-5-nitropyridin-2-yl)-2-hydroxyacetic acid)

• Product Name: 2-(3-Bromo-5-nitropyridin-2-yl)-2-hydroxyacetic acid
• CAS No: 1805558-25-1
• MF: C₇H₅BrN₂O₅
• MW: 277.029000997543
• CID: 4901949
• Update Time: 2025-05-19

2-(3-Bromo-5-nitropyridin-2-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-5-nitropyridin-2-yl)-2-hydroxyacetic acid

• Inchi： 1S/C7H5BrN2O5/c8-4-1-3(10(14)15)2-9-5(4)6(11)7(12)13/h1-2,6,11H,(H,12,13)
• InChI Key： UKBAKKCTNYPNSN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1C(C(=O)O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 0.3
• Topological Polar Surface Area: 116

Additional information on 2-(3-Bromo-5-nitropyridin-2-yl)-2-hydroxyacetic acid

Comprehensive Overview of 2-(3-Bromo-5-nitropyridin-2-yl)-2-hydroxyacetic acid (CAS No. 1805558-25-1)

2-(3-Bromo-5-nitropyridin-2-yl)-2-hydroxyacetic acid (CAS No. 1805558-25-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of nitropyridine derivatives, which are widely studied for their potential applications in drug discovery and material science. With the increasing demand for novel bioactive molecules, researchers are exploring the synthesis and properties of 2-(3-Bromo-5-nitropyridin-2-yl)-2-hydroxyacetic acid to unlock its full potential.

The molecular structure of 2-(3-Bromo-5-nitropyridin-2-yl)-2-hydroxyacetic acid includes a pyridine ring substituted with a bromo group and a nitro group, along with a hydroxyacetic acid side chain. This combination of functional groups makes it a versatile intermediate for further chemical modifications. Recent studies have highlighted its role in the development of enzyme inhibitors and antimicrobial agents, aligning with the growing interest in combating antibiotic resistance—a critical global health challenge.

In the context of green chemistry and sustainable synthesis, 2-(3-Bromo-5-nitropyridin-2-yl)-2-hydroxyacetic acid has been investigated for its compatibility with eco-friendly reaction conditions. Researchers are optimizing protocols to minimize waste and energy consumption, addressing the industry's shift toward environmentally friendly practices. This aligns with the broader trend of sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in crop protection. As the agricultural sector seeks safer and more effective pesticide alternatives, derivatives of 2-(3-Bromo-5-nitropyridin-2-yl)-2-hydroxyacetic acid are being evaluated for their herbicidal and fungicidal properties. This resonates with the public's concern over food security and the need for sustainable farming solutions.

From a technical perspective, the synthesis of 2-(3-Bromo-5-nitropyridin-2-yl)-2-hydroxyacetic acid involves multi-step reactions, including nitration, bromination, and hydroxylation. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structure. These methods are critical for ensuring the compound's suitability in high-value applications, a detail often queried by analytical chemists and quality control specialists.

The compound's stability under various conditions is also a subject of research. Understanding its degradation pathways and storage requirements is essential for industrial applications, particularly in formulations requiring long shelf lives. This aspect is frequently explored in forums and academic discussions, reflecting its practical importance.

In summary, 2-(3-Bromo-5-nitropyridin-2-yl)-2-hydroxyacetic acid (CAS No. 1805558-25-1) represents a promising candidate for diverse scientific and industrial applications. Its relevance to drug development, agricultural chemistry, and green synthesis positions it at the forefront of modern chemical research. As innovation continues, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in science and technology today.